Cas no 863454-77-7 (Benzamide, 3-hydroxy-5-(1-methylethoxy)-N-(1-methyl-1H-pyrazol-3-yl)-)

Benzamide, 3-hydroxy-5-(1-methylethoxy)-N-(1-methyl-1H-pyrazol-3-yl)- structure
863454-77-7 structure
Product Name:Benzamide, 3-hydroxy-5-(1-methylethoxy)-N-(1-methyl-1H-pyrazol-3-yl)-
CAS No:863454-77-7
MF:C14H17N3O3
MW:275.303083181381
CID:661984
PubChem ID:59127183
Update Time:2025-04-19

Benzamide, 3-hydroxy-5-(1-methylethoxy)-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-hydroxy-5-(1-methylethoxy)-N-(1-methyl-1H-pyrazol-3-yl)-
    • 3-hydroxy-5-isopropoxy-N-(1-methyl-1H-pyrazol-3-yl)benzamide
    • 3-hydroxy-N-(1-methylpyrazol-3-yl)-5-propan-2-yloxybenzamide
    • DTXSID00731029
    • 3-Hydroxy-N-(1-methyl-1H-pyrazol-3-yl)-5-[(propan-2-yl)oxy]benzamide
    • 3-hydroxy-5-[(1-methylethyl)oxy]-N-(1-methyl-1H-pyrazol-3-yl)benzamide
    • UOCYUOAAWIXLEX-UHFFFAOYSA-N
    • SCHEMBL1427233
    • 863454-77-7
    • Inchi: 1S/C14H17N3O3/c1-9(2)20-12-7-10(6-11(18)8-12)14(19)15-13-4-5-17(3)16-13/h4-9,18H,1-3H3,(H,15,16,19)
    • InChI Key: UOCYUOAAWIXLEX-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=C(C(NC2C=CN(C)N=2)=O)C=1)O)C(C)C

Computed Properties

  • Exact Mass: 275.12699141g/mol
  • Monoisotopic Mass: 275.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 76.4Ų
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